![molecular formula C16H19NO5S B2921106 1-((2-(Furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)amino)-2-methyl-1-oxopropan-2-yl acetate CAS No. 2034399-54-5](/img/structure/B2921106.png)
1-((2-(Furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)amino)-2-methyl-1-oxopropan-2-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((2-(Furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)amino)-2-methyl-1-oxopropan-2-yl acetate is a useful research compound. Its molecular formula is C16H19NO5S and its molecular weight is 337.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Methodologies and Chemical Properties
- Oxidant and Transition-Metal-Free Synthesis : A study demonstrated a photoinduced direct oxidative annulation technique to create highly functionalized polyheterocyclic compounds from related structures, showcasing the potential for generating complex molecules without the need for transition metals or oxidants (Zhang et al., 2017). This method leverages the excited-state intramolecular proton transfer phenomenon, indicating a novel approach to synthetic chemistry.
- Catalyzed Synthesis Approaches : The In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction provides an efficient pathway to synthesize 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives, highlighting the versatility and efficiency of catalyzed reactions in producing structurally diverse molecules (Reddy et al., 2012).
Applications in Material Science and Biology
- Polymer Synthesis : Research into the acid-catalyzed polycondensation of 2-hydroxymethylthiophene and its derivatives opened avenues for creating polymers with specific electronic and structural properties, crucial for materials science and engineering applications (Stagnaro et al., 2001).
- Biobased Polyesters : The enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with diacid ethyl esters introduces a method for producing biobased polyesters, emphasizing the role of sustainable and environmentally friendly approaches in polymer chemistry (Jiang et al., 2014).
Biological Activity Studies
- Antimicrobial Activities : A study on methyl-5-(hydroxymethyl)-2-furan carboxylate and derivatives, including structures related to the queried compound, reported cytotoxic activities against cancer cell lines and antimicrobial effects, underlining the potential for these compounds in medical applications (Phutdhawong et al., 2019).
properties
IUPAC Name |
[1-[[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]amino]-2-methyl-1-oxopropan-2-yl] acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO5S/c1-11(18)22-15(2,3)14(19)17-10-16(20,12-6-4-8-21-12)13-7-5-9-23-13/h4-9,20H,10H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFMPVCMQDXQXEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C)(C)C(=O)NCC(C1=CC=CO1)(C2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.